5-Fluoro-3-methyl-3-phenyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one

Specification

• CAS No.: 918645-88-2
• Molecular Formula: C25H19FN2O
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 5-fluoro-3-methyl-3-phenyl-1-quinolin-3-yl-4H-quinolin-2-one
• Standard InChI: InChI=1S/C25H19FN2O/c1-25(18-9-3-2-4-10-18)15-20-21(26)11-7-13-23(20)28(24(25)29)19-14-17-8-5-6-12-22(17)27-16-19/h2-14,16H,15H2,1H3
• Standard InChI Key: YTJUERQPXREQFS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=CC=C2F)N(C1=O)C3=CC4=CC=CC=C4N=C3)C5=CC=CC=C5

Introduction

5-Fluoro-3-methyl-3-phenyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one is a complex organic compound with a molecular formula of C25H19FN2O and a molecular weight of 382.4 g/mol. This compound belongs to the biquinoline class, which is known for its diverse biological activities and potential applications in medicinal chemistry.

Synthesis and Preparation

While specific synthesis methods for 5-Fluoro-3-methyl-3-phenyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one are not detailed in the available literature, compounds within the biquinoline family often involve complex multi-step syntheses. These processes typically require careful control of reaction conditions to achieve the desired structural configuration.

Biological Activity and Potential Applications

Although specific biological activity data for this compound are not readily available, compounds within the biquinoline class have been explored for their potential in medicinal chemistry, including anticancer, antiviral, and antibacterial applications. The presence of fluorine and phenyl groups can enhance the compound's ability to interact with biological targets, potentially contributing to its biological activity.

Research Findings and Future Directions

Given the limited information available on this specific compound, future research should focus on its synthesis, purification, and detailed biological evaluation. Techniques such as NMR spectroscopy and mass spectrometry can be employed to confirm its structure and purity. Additionally, in vitro and in vivo studies would be essential to assess its potential therapeutic applications.